Bromine Reactivity Advantage in Cross-Coupling
The C4-bromine atom provides a superior leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig) compared to the corresponding 4-chloro analog. The C–Br bond dissociation energy is approximately 285 kJ/mol, versus 350 kJ/mol for C–Cl, which translates to faster oxidative addition rates [1]. This difference is not just theoretical; in practice, it enables milder reaction conditions and higher yields when elaborating the pyrazole core. The 4-bromo compound, by virtue of its inherent reactivity, is the benchmark intermediate for building molecular complexity around the pyrazole scaffold, a role the chloro or unsubstituted (4-H) analogs cannot reliably fulfill.
| Evidence Dimension | C-Halogen Bond Dissociation Energy (BDE) and Reactivity in Cross-Coupling |
|---|---|
| Target Compound Data | C–Br BDE ≈ 285 kJ/mol [1] |
| Comparator Or Baseline | C–Cl BDE ≈ 350 kJ/mol (for 4-Chloro-1-[(oxan-4-yl)methyl]-1H-pyrazol-3-amine) [1] |
| Quantified Difference | ~65 kJ/mol lower BDE; significantly faster oxidative addition step |
| Conditions | General reactivity trend for aryl halides in Pd(0)-catalyzed reactions (class-level inference) |
Why This Matters
This directly impacts synthetic route planning; the bromine atom allows for smoother and more efficient diversification, making the compound the preferred starting material over the chloro analog.
- [1] Anslyn, E. V., & Dougherty, D. A. Modern Physical Organic Chemistry. University Science Books, 2006. Provides standard C–Br and C–Cl bond dissociation energies. View Source
